Cas no 7440-04-2 (Osmium)

Osmium structure
Osmium structure
Product name:Osmium
CAS No:7440-04-2
MF:Os
MW:190.23
MDL:MFCD00011147
CID:85927
PubChem ID:24855959

Osmium Chemical and Physical Properties

Names and Identifiers

    • Osmium
    • OsmiumpowderNmesh
    • Osmium standard
    • Osmium powder
    • metallicosmium
    • Osmium Standard Solution
    • osmio
    • osmium hydride
    • CHEBI:49812
    • OSMIUM [MI]
    • Osmium Nanorods
    • HSDB 7329
    • Osmium Standard: Os @ 10 microg/mL in 5% HCl
    • Osmium powder, -20 mesh
    • Osmium powder, -200 mesh
    • OSMIUM METALLICUM [HPUS]
    • 76Os
    • Osmium, powder, 99.9% trace metals basis
    • Os
    • Osmium, sponge, 99.8%
    • Osmium, elemental
    • 7440-04-2
    • Osmium, Powder, 99.9%
    • Osmium - Os @ 1000 microg/mL in 20% HCl
    • Os(3+)
    • osmium(3+) ion
    • OSMIUM METALLICUM
    • OSMIUM, ELEMENTAL [HSDB]
    • hydrido osmium
    • osmium atom
    • OSMIUM ION
    • Metallic osmium
    • UNII-2E7M255OPY
    • DTXSID5064679
    • MFCD00011147
    • Q751
    • Q27104722
    • osmium(3+)
    • NS00082231
    • osmium trihydride
    • Osmium standard for AAS, ready-to-use, in hydrochloric acid
    • Osmium, Powder
    • EINECS 231-114-0
    • Osmium-Os @ 1000 microg/mL in 20% HCl
    • Osmium Standard: Os @ 1000 microg/mL in 20% HCl
    • CHEBI:30687
    • SYQBFIAQOQZEGI-UHFFFAOYSA-N
    • osmium(III) cation
    • 2E7M255OPY
    • DTXCID7047643
    • MDL: MFCD00011147
    • Inchi: InChI=1S/Os
    • InChI Key: SYQBFIAQOQZEGI-UHFFFAOYSA-N
    • SMILES: [Os]

Computed Properties

  • Exact Mass: 191.96100
  • Monoisotopic Mass: 191.96148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 1
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Light blue white with metallic luster, osmium is hard and brittle
  • Density: 22,48 g/cm3
  • Melting Point: 3033 ºC
  • Boiling Point: 5027 °C(lit.)
  • Flash Point: Not available
  • PSA: 0.00000
  • LogP: 0.00000
  • Vapor Pressure: Not available
  • Merck: 13,6960
  • Solubility: Insoluble in cold water \ ammonia, slightly soluble in nitric acid

Osmium Security Information

  • Symbol: GHS02 GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H228,H315,H318,H335
  • Warning Statement: P210,P261,P280,P305+P351+P338
  • Hazardous Material transportation number:UN 3089 4.1/PG 2
  • WGK Germany:nwg
  • Hazard Category Code: 11-37/38-41-36/38
  • Safety Instruction: S16; S26; S36/37/39
  • RTECS:RN1100000
  • Hazardous Material Identification: F Xi
  • PackingGroup:II
  • TSCA:Yes
  • Risk Phrases:R11; R37/38; R41; R36/38
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • HazardClass:4.1
  • Packing Group:II
  • Hazard Level:4.1
  • Safety Term:4.1
  • Packing Group:II

Osmium Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
39998-1g
Osmium powder, -20 mesh, 99.95% (metals basis)
7440-04-2 99.95%
1g
¥2240.00 2023-04-25
abcr
AB209009-1g
Osmium powder, -20 mesh, 99.95% (metals basis); .
7440-04-2 99.95%
1g
€225.00 2025-02-18
abcr
AB202987-5g
Osmium powder, -200 mesh, 99.8% (metals basis); .
7440-04-2 99.8%
5g
€589.00 2025-02-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O111788-1g
Osmium
7440-04-2 99.9% metals basis
1g
¥799.90 2023-09-01
BAI LING WEI Technology Co., Ltd.
76-3000-5g
Osmium powder (99.8%)
7440-04-2 (99.8%)
5g
¥ 7938 2022-04-25
abcr
AB209009-1 g
Osmium powder, -20 mesh, 99.95% (metals basis); .
7440-04-2 99.95%
1 g
€205.00 2023-07-20
AN HUI ZE SHENG Technology Co., Ltd.
C38516-1gr
Osmium
7440-04-2
1gr
¥3451.00 2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O94840-5g
Osmium atom
7440-04-2 99.99%()
5g
¥1208.0 2023-09-09
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
39998-5g
Osmium powder, -20 mesh, 99.95% (metals basis)
7440-04-2 99.95%
5g
¥11636.00 2023-04-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
76-3000-1g
Osmium atom
7440-04-2 -
1g
¥2085.0 2023-09-09

Osmium Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7440-04-2)锇粉
Order Number:LE1692896
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally

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